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Dehydro Barnidipine Dehydro Barnidipine
Brand Name: Vulcanchem
CAS No.: 172331-68-9
VCID: VC0124858
InChI: InChI=1S/C27H27N3O6/c1-17-23(26(31)35-3)25(20-10-7-11-21(14-20)30(33)34)24(18(2)28-17)27(32)36-22-12-13-29(16-22)15-19-8-5-4-6-9-19/h4-11,14,22H,12-13,15-16H2,1-3H3/t22-/m0/s1
SMILES: CC1=C(C(=C(C(=N1)C)C(=O)OC2CCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC
Molecular Formula: C27H27N3O6
Molecular Weight: 489.528

Dehydro Barnidipine

CAS No.: 172331-68-9

Reference Standards

VCID: VC0124858

Molecular Formula: C27H27N3O6

Molecular Weight: 489.528

Dehydro Barnidipine - 172331-68-9

CAS No. 172331-68-9
Product Name Dehydro Barnidipine
Molecular Formula C27H27N3O6
Molecular Weight 489.528
IUPAC Name 3-O-[(3S)-1-benzylpyrrolidin-3-yl] 5-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate
Standard InChI InChI=1S/C27H27N3O6/c1-17-23(26(31)35-3)25(20-10-7-11-21(14-20)30(33)34)24(18(2)28-17)27(32)36-22-12-13-29(16-22)15-19-8-5-4-6-9-19/h4-11,14,22H,12-13,15-16H2,1-3H3/t22-/m0/s1
Standard InChIKey DFWOMDUVXAUTRY-QFIPXVFZSA-N
SMILES CC1=C(C(=C(C(=N1)C)C(=O)OC2CCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC
Synonyms Methyl 2,6-Dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid (3S)-1-(Phenylmethyl)-3-pyrrolidinyl Ester;
PubChem Compound 71315296
Last Modified Nov 11 2021
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